benzo[d][1,3]dioxol-5-yl(4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone

• IUPAC Name: 1,3-benzodioxol-5-yl-[4-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H22N6O4/c1-29-17-5-3-16(4-6-17)27-20(22-23-24-27)13-25-8-10-26(11-9-25)21(28)15-2-7-18-19(12-15)31-14-30-18/h2-7,12H,8-11,13-14H2,1H3
• InChI Key: JXUBDZVLCFLLGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)CN3CCN(CC3)C(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H22N6O4
• Molecular Weight: 422.4 g/mol

Description

Benzo[d][1,3]dioxol-5-yl(4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C21H22N6O4 and its molecular weight is 422.445. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Design and Synthesis of Anti-mycobacterial Agents : Compounds structurally related to the queried chemical have been designed and synthesized for their potential anti-tubercular activity. One study on benzo[d]thiazol-2-yl(piperazin-1-yl)methanones discovered several compounds with low micromolar minimum inhibitory concentrations (MICs) against Mycobacterium tuberculosis H37Rv strain, highlighting their anti-mycobacterial potential. The study also performed quantitative structure-activity relationship (QSAR) analysis to better understand the molecular basis of their activity (Pancholia et al., 2016).

• Antimicrobial Activity of Pyridine Derivatives : Another study synthesized new pyridine derivatives, specifically aiming at evaluating their in vitro antimicrobial potential. These compounds showed variable and modest activity against tested bacteria and fungi, indicating the chemical scaffold's relevance in developing antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

• Crystal Structure and DFT Calculations : Research on 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives included crystal structure studies, Hirshfeld surface analysis, and density functional theory (DFT) calculations. These studies provide insights into the molecular structure, revealing how intermolecular hydrogen bonds contribute to crystal packing and stability, which is crucial for understanding the compound's physicochemical properties and reactivity (Kumara et al., 2017).

Biological Activity Evaluation

• Antibacterial, Antifungal, and Anticonvulsant Properties : Compounds containing the tetrazole moiety, similar to the structure , have been synthesized and evaluated for their antibacterial, antifungal, and anticonvulsant activities. These studies demonstrate the potential therapeutic applications of these compounds, with some exhibiting excellent anticonvulsant activity in preclinical models (Rajasekaran, Murugesan, & Anandarajagopal, 2006).